Cas no 2877676-00-9 (N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide)

• Product Name: N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide
• CAS No: 2877676-00-9
• MF: C₁₆H₂₇N₃O₂S
• MW: 325.469482660294
• CID: 5330750
• Update Time: 2025-08-03

N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopentyl-3-(4-thiomorpholinylcarbonyl)-1-pyrrolidineacetamide
• N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide

• Inchi： 1S/C16H27N3O2S/c20-15(17-14-3-1-2-4-14)12-18-6-5-13(11-18)16(21)19-7-9-22-10-8-19/h13-14H,1-12H2,(H,17,20)
• InChI Key： CGAUMIGZPSOJPB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCC2)=O)CCC(C(N2CCSCC2)=O)C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.7±50.0 °C(Predicted)
• pka: 15.27±0.20(Predicted)

Additional information on N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide

Comprehensive Overview of N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide (CAS No. 2877676-00-9)

N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide (CAS No. 2877676-00-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of cyclopentyl, thiomorpholine, and pyrrolidine moieties, making it a promising candidate for drug discovery and development. Its structural complexity and functional diversity align with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

The compound's thiomorpholine-4-carbonyl group is particularly noteworthy, as thiomorpholine derivatives are increasingly explored for their bioactivity and potential therapeutic applications. Researchers are actively investigating such compounds for their roles in neurodegenerative diseases, metabolic disorders, and inflammatory conditions—areas where users frequently search for "new drug targets" or "small molecule therapeutics." The inclusion of a pyrrolidin-1-ylacetamide scaffold further enhances its drug-like properties, such as improved bioavailability and membrane permeability, which are critical for oral drug formulations.

From a synthetic chemistry perspective, CAS No. 2877676-00-9 exemplifies the growing demand for heterocyclic compounds in drug design. Heterocycles like pyrrolidine and thiomorpholine are frequently searched in the context of "fragment-based drug discovery" and "scaffold hopping," reflecting their importance in optimizing lead compounds. The cyclopentyl group adds lipophilicity, a property often queried in relation to "drug solubility improvement" or "CNS penetration," highlighting its relevance to blood-brain barrier research.

In the era of AI-driven drug discovery, compounds like N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide are also of interest due to their potential as machine learning training datasets for predictive modeling. Searches for "QSAR studies" or "molecular docking" often intersect with such structurally diverse molecules. Additionally, its amide bond and carbonyl functionality make it a subject of interest in "prodrug design" discussions, another trending topic in pharmaceutical sciences.

Quality control and analytical characterization of this compound involve advanced techniques like HPLC, LC-MS, and NMR spectroscopy—methods commonly searched by analytical chemists. The CAS registry number (2877676-00-9) ensures precise identification in chemical databases, addressing user queries about "compound authenticity verification" or "supplier reliability." Its stability under various pH conditions is also a point of investigation, aligning with searches for "excipient compatibility" in formulation studies.

As the pharmaceutical industry shifts toward personalized medicine, the modular structure of N-cyclopentyl-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylacetamide allows for derivatization to tailor pharmacokinetic profiles. This resonates with frequent searches about "structure-activity relationship (SAR) optimization" and "metabolite prediction." Furthermore, its potential as a peptidomimetic could bridge gaps in "oral peptide drug development," a highly sought-after area given the rise of biologic therapies.

In summary, CAS No. 2877676-00-9 represents a multifaceted compound at the intersection of cutting-edge research themes. Its design caters to contemporary needs in drug discovery, computational chemistry, and formulation science, addressing numerous user queries while maintaining rigorous scientific relevance. Continued exploration of its applications may yield insights into novel therapeutic strategies, keeping it at the forefront of chemical innovation.